![molecular formula C₁₈H₁₆D₆O₄ B1141880 rac Enterodiol-d6 CAS No. 104411-12-3](/img/structure/B1141880.png)
rac Enterodiol-d6
Overview
Description
Rac-Enterodiol-d6, also known as rac-ent-d6, is a synthetic derivative of the naturally occurring plant hormone enterodiol (ED). ED is a member of the family of phytoestrogens, which are plant-derived compounds that exhibit estrogen-like activity. Rac-ent-d6 is a stereoisomer of ED and has been used in scientific research to study the effects of ED on various physiological processes.
Scientific Research Applications
Proteomics Research
rac Enterodiol-d6: is utilized in proteomics research as a biochemical tool. It’s a stable isotope-labelled compound, which means it can be used as an internal standard in mass spectrometry-based proteomics to accurately quantify the levels of enterodiol-related molecules in biological samples .
Cancer Research
In the field of cancer research , rac Enterodiol-d6 serves as a reference material for studying the metabolic pathways of enterodiol and its analogs. These compounds have been of interest due to their potential anti-carcinogenic properties, particularly in hormone-dependent cancers .
Apoptosis Studies
Researchers use rac Enterodiol-d6 to investigate apoptosis , the process of programmed cell death. By tracing the incorporation of the deuterium label, scientists can explore how enterodiol influences apoptotic pathways in various cell types .
Metabolite Analysis
As a metabolite analogue , rac Enterodiol-d6 is crucial for studying the metabolism of enterodiol in the liver and other tissues. It helps in understanding the bioavailability and pharmacokinetics of phytoestrogens, which are plant-derived compounds with estrogen-like activity .
Endocrine Disruption Research
This compound is also significant in the study of endocrine disruption . Researchers can use rac Enterodiol-d6 to examine how environmental and dietary phytoestrogens might interfere with hormone signaling pathways, potentially affecting health and development .
Bioavailability and Transport Studies
Finally, rac Enterodiol-d6 is used to understand the bioavailability and transport mechanisms of enterodiol. Studies have shown that enterodiol can be actively transported by liver cell membranes, and using a labelled version like rac Enterodiol-d6 can provide insights into its systemic distribution and clearance .
Mechanism of Action
- Enterolactone has been studied for its potential health benefits, including anti-cancer properties. However, the specific molecular targets of rac Enterodiol-d6 are not well-documented in the literature .
Target of Action
Mode of Action
properties
IUPAC Name |
2,3-bis[(2,4,6-trideuterio-3-hydroxyphenyl)methyl]butane-1,4-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O4/c19-11-15(7-13-3-1-5-17(21)9-13)16(12-20)8-14-4-2-6-18(22)10-14/h1-6,9-10,15-16,19-22H,7-8,11-12H2/i3D,4D,5D,6D,9D,10D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWONJCNDULPHLV-LJYPPAMPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)CC(CO)C(CC2=CC(=CC=C2)O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=CC(=C(C(=C1CC(CO)C(CC2=C(C(=C(C=C2[2H])[2H])O)[2H])CO)[2H])O)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
rac Enterodiol-d6 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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